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Compound of Interest

Compound Name: Tridecanoic acid-d9

Cat. No.: B12414076

Get Quote

This technical guide provides a comprehensive overview of deuterated tridecanoic acid for

researchers, scientists, and drug development professionals. It covers the chemical and

physical properties, with a focus on Tridecanoic acid-d9 and other available deuterated

variants, their applications in analytical research, and the biological significance of tridecanoic

acid.

Chemical Identification and Properties
Tridecanoic acid is a 13-carbon saturated fatty acid. Its deuterated forms are valuable tools in

mass spectrometry-based research, primarily used as internal standards for accurate

quantification of lipids. Several deuterated versions are commercially available, with

"Tridecanoic acid-d9" being a common variant.

CAS Numbers and Molecular Formulas
The Chemical Abstracts Service (CAS) number is a unique identifier for chemical substances.

While a specific CAS number for every deuterated variant may not always be assigned or

universally used, the following table summarizes the key identifiers for unlabeled and various

deuterated forms of tridecanoic acid.
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Compound Name CAS Number Molecular Formula Notes

Tridecanoic acid 638-53-9 C₁₃H₂₆O₂ Unlabeled

Tridecanoic-

10,10,11,11,12,12,13,

13,13-d9 Acid

Not widely available C₁₃H₁₇D₉O₂
The user-specified

"Tridecanoic acid-d9"

Tridecanoic-2,2-d2

Acid
64118-44-1 C₁₃H₂₄D₂O₂

Deuteriums at the

alpha-position to the

carboxyl group

Tridecanoic acid-d25
88170-22-3, 202529-

03-1
C₁₃HD₂₅O₂

Fully deuterated alkyl

chain

Physicochemical Properties
The physical and chemical properties of deuterated tridecanoic acid are very similar to its

unlabeled counterpart. Key properties are summarized in the table below. Isotopic enrichment

and purity are critical parameters for their use as internal standards.
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Property
Tridecanoic acid
(unlabeled)

Tridecanoic-2,2-d2
acid

Tridecanoic acid-
d25

Molecular Weight (

g/mol )
214.34 216.36 239.50

Appearance White crystalline solid White Solid Solid

Melting Point (°C) 41.0 - 43.0 41-42 Not specified

Boiling Point (°C) 236 at 100 mmHg 236 at 100 mmHg Not specified

Isotopic

Purity/Enrichment
Not Applicable 98 atom % D 98%

Chemical Purity ≥98% Not specified ≥98%

Solubility

Soluble in alcohol,

DMSO, and DMF.

Sparingly soluble in

water.[1]

Not specified

Soluble in Chloroform,

Dichloromethane,

Ethyl Acetate, DMSO,

Acetone.

Biological Role and Metabolism of Tridecanoic Acid
Tridecanoic acid is a rare odd-chain saturated fatty acid (OCFA) primarily produced by gut and

rumen microbes.[2] While present in trace amounts in human plasma, it plays a role in

metabolic pathways.[2]

Metabolism
The metabolism of tridecanoic acid differs from that of even-chain fatty acids. Through β-

oxidation, it is broken down into acetyl-CoA and a final three-carbon unit, propionyl-CoA.[2]

Propionyl-CoA can be converted to succinyl-CoA, which then enters the Tricarboxylic Acid

(TCA) cycle, contributing to gluconeogenesis.[2] This anaplerotic role of replenishing TCA cycle

intermediates is a key feature of odd-chain fatty acid metabolism.[2]
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Metabolism of Tridecanoic Acid

Biological Activities
Emerging research suggests that tridecanoic acid and its derivatives possess various biological

activities:

Antibacterial and Anti-biofilm: Tridecanoic acid has been shown to inhibit the persistence and

biofilm formation of bacteria such as Escherichia coli.

Anti-inflammatory: There is evidence to suggest that tridecanoic acid may have anti-

inflammatory properties.[3]

Phospholipase A2 Inhibition: Tridecanoic acid can act as an inhibitor of phospholipase A2, an

enzyme involved in various inflammatory pathways.[4]

Experimental Protocols and Applications
Deuterated tridecanoic acid, particularly Tridecanoic acid-d9, is an excellent internal standard

for the quantification of fatty acids and other lipids in complex biological samples using mass

spectrometry. Its chemical properties are nearly identical to the endogenous analyte, but its

increased mass allows for its distinction and accurate quantification.

General Workflow for Lipid Analysis
The general workflow for the analysis of fatty acids in biological samples using a deuterated

internal standard is depicted below.
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Biological Sample
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GC-MS or LC-MS Analysis
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Typical workflow for lipid analysis.

Detailed Experimental Protocol: Fatty Acid Analysis by
GC-MS
This protocol provides a general guideline for the analysis of total fatty acids in a biological

sample using Tridecanoic acid-d9 as an internal standard.

1. Sample Preparation and Internal Standard Spiking:

To a known amount of sample (e.g., 100 µL of plasma or 10 mg of homogenized tissue), add

a known amount of Tridecanoic acid-d9 in a suitable solvent (e.g., 10 µL of a 1 mg/mL
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solution in methanol).

2. Lipid Extraction (Folch Method):

Add 20 volumes of a 2:1 (v/v) chloroform:methanol mixture to the sample.

Vortex thoroughly for 1 minute.

Add 0.2 volumes of 0.9% NaCl solution and vortex again.

Centrifuge at 2000 x g for 5 minutes to separate the phases.

Carefully collect the lower organic phase containing the lipids.

3. Saponification and Fatty Acid Methyl Ester (FAME) Derivatization:

Evaporate the solvent from the collected organic phase under a stream of nitrogen.

Add 1 mL of 0.5 M NaOH in methanol and heat at 100°C for 10 minutes to saponify the

lipids.

Cool the sample and add 1 mL of 14% boron trifluoride in methanol. Heat at 100°C for 5

minutes to methylate the fatty acids.

Cool the sample and add 1 mL of hexane and 1 mL of saturated NaCl solution. Vortex and

centrifuge.

Collect the upper hexane layer containing the FAMEs.

4. GC-MS Analysis:

Inject 1 µL of the hexane extract into the GC-MS system.

GC Conditions (example):

Column: DB-23 (30 m x 0.25 mm x 0.25 µm) or similar wax column.

Inlet Temperature: 250°C.
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Oven Program: Start at 100°C, hold for 1 min, ramp to 240°C at 5°C/min, hold for 5 min.

Carrier Gas: Helium at a constant flow of 1 mL/min.

MS Conditions (example):

Ionization Mode: Electron Ionization (EI) at 70 eV.

Acquisition Mode: Selected Ion Monitoring (SIM) or full scan.

Ions to Monitor: Monitor characteristic ions for the methyl ester of tridecanoic acid and its

d9-labeled counterpart.

5. Quantification:

Generate a calibration curve using known concentrations of unlabeled tridecanoic acid and a

fixed concentration of Tridecanoic acid-d9.

Determine the concentration of tridecanoic acid in the sample by comparing the peak area

ratio of the analyte to the internal standard against the calibration curve.

Conclusion
Deuterated tridecanoic acid, particularly Tridecanoic acid-d9, is an indispensable tool for

researchers in the fields of lipidomics, metabolomics, and drug development. Its use as an

internal standard in mass spectrometry-based methods allows for the accurate and precise

quantification of fatty acids in complex biological matrices. A thorough understanding of its

properties, the biological roles of tridecanoic acid, and established analytical protocols is crucial

for its effective application in scientific research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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